Cas no 61925-94-8 (N-L-Phenylalanyl-L-2-amino-1-phenylpropane)

N-L-Phenylalanyl-L-2-amino-1-phenylpropane structure
61925-94-8 structure
Product Name:N-L-Phenylalanyl-L-2-amino-1-phenylpropane
CAS No:61925-94-8
MF:C18H22N2O
MW:282.380084514618
CID:955780
Update Time:2023-08-02

N-L-Phenylalanyl-L-2-amino-1-phenylpropane Chemical and Physical Properties

Names and Identifiers

    • N-L-phenylalanyl-L-2-amino-1-phenylpropane
    • (2S)-2-amino-3-phenyl-N-[(2R)-1-phenylpropan-2-yl]propanamide
    • N-L-Phenylalanyl L-2-amino-1-phenylpropane
    • L-N-(alpha-Methylphenethyl)-3-phenylalaninamide
    • Benzenepropanamide, alpha-amino-N-(1-methyl-2-phenylethyl)-, (R-(R*,S*))-
    • Alaninamide, N-(alpha-methylphenethyl)-3-phenyl-, L-
    • N-L-Phenylalanyl-L-2-amino-1-phenylpropane
    • Inchi: 1S/C18H22N2O/c1-14(12-15-8-4-2-5-9-15)20-18(21)17(19)13-16-10-6-3-7-11-16/h2-11,14,17H,12-13,19H2,1H3,(H,20,21)/t14-,17+/m1/s1
    • InChI Key: XKDQOTRQIZMYCY-PBHICJAKSA-N
    • SMILES: O=C([C@H](CC1C=CC=CC=1)N)N[C@H](C)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 306
  • Topological Polar Surface Area: 55.1
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